Cas no 646062-71-7 (Ethanone, 1-[3-phenyl-7-(2-thienylcarbonyl)pyrrolo[1,2-c]pyrimidin-5-yl]-)

• Product Name: Ethanone, 1-[3-phenyl-7-(2-thienylcarbonyl)pyrrolo[1,2-c]pyrimidin-5-yl]-
• CAS No: 646062-71-7
• MF: C₂₀H₁₄N₂O₂S
• MW: 346.402363300323
• CID: 421426
• PubChem ID: 51056481
• Update Time: 2025-04-19

Ethanone, 1-[3-phenyl-7-(2-thienylcarbonyl)pyrrolo[1,2-c]pyrimidin-5-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-phenyl-7-(2-thienylcarbonyl)pyrrolo[1,2-c]pyrimidin-5-yl]-
• 1-[3-phenyl-7-(thiophene-2-carbonyl)pyrrolo[1,2-c]pyrimidin-5-yl]ethanone
• 1-[3-Phenyl-7-(thiophene-2-carbonyl)pyrrolo[1,2-c]pyrimidin-5-yl]ethan-1-one
• 1-(3-Phenyl-7-(thiophene-2-carbonyl)pyrrolo[1,2-c]pyrimidin-5-yl)ethanone
• DTXSID20679651
• 646062-71-7

• Inchi： 1S/C20H14N2O2S/c1-13(23)15-10-18(20(24)19-8-5-9-25-19)22-12-21-16(11-17(15)22)14-6-3-2-4-7-14/h2-12H,1H3
• InChI Key： BPWGGUYZPQWMMS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1=CC(C(C)=O)=C2C=C(C3C=CC=CC=3)N=CN21)=O

Computed Properties

• Exact Mass: 346.07772
• Monoisotopic Mass: 346.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• PSA: 51.44